Cas no 2167256-58-6 ({8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanamine)
{8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanamine Chemical and Physical Properties
Names and Identifiers
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- {8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanamine
- {8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine
- 2167256-58-6
- EN300-1479045
-
- Inchi: 1S/C14H27NO/c1-13(2,3)11-4-6-14(7-5-11)8-9-16-12(14)10-15/h11-12H,4-10,15H2,1-3H3
- InChI Key: FOIACPHVNLJGPW-UHFFFAOYSA-N
- SMILES: O1CCC2(C1CN)CCC(C(C)(C)C)CC2
Computed Properties
- Exact Mass: 225.209264485g/mol
- Monoisotopic Mass: 225.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.2Ų
{8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1479045-1.0g |
{8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine |
2167256-58-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1479045-50mg |
{8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine |
2167256-58-6 | 50mg |
$851.0 | 2023-09-28 | ||
| Enamine | EN300-1479045-100mg |
{8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine |
2167256-58-6 | 100mg |
$892.0 | 2023-09-28 | ||
| Enamine | EN300-1479045-250mg |
{8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine |
2167256-58-6 | 250mg |
$933.0 | 2023-09-28 | ||
| Enamine | EN300-1479045-500mg |
{8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine |
2167256-58-6 | 500mg |
$974.0 | 2023-09-28 | ||
| Enamine | EN300-1479045-1000mg |
{8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine |
2167256-58-6 | 1000mg |
$1014.0 | 2023-09-28 | ||
| Enamine | EN300-1479045-2500mg |
{8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine |
2167256-58-6 | 2500mg |
$1988.0 | 2023-09-28 | ||
| Enamine | EN300-1479045-5000mg |
{8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine |
2167256-58-6 | 5000mg |
$2940.0 | 2023-09-28 | ||
| Enamine | EN300-1479045-10000mg |
{8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine |
2167256-58-6 | 10000mg |
$4360.0 | 2023-09-28 |
{8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanamine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on {8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanamine
{8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine: A Comprehensive Overview
{8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine (CAS No. 2167256-58-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic amines, which are known for their diverse pharmacological properties and applications in drug discovery.
The spirocyclic structure of {8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine provides it with enhanced stability and bioavailability, making it an attractive candidate for various therapeutic applications. The presence of the tert-butyl group further contributes to its lipophilicity and metabolic stability, which are crucial factors in drug design.
Recent studies have explored the potential of {8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine in the treatment of neurological disorders, particularly in the context of neuroprotection and neuroregeneration. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant neuroprotective effects by inhibiting oxidative stress and reducing neuronal apoptosis in vitro and in vivo models.
In addition to its neuroprotective properties, {8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine has shown promise in modulating ion channels and receptors, which are key targets in the treatment of various diseases. Research conducted at the University of California, San Francisco, revealed that this compound effectively modulates voltage-gated sodium channels, making it a potential candidate for the development of new analgesic agents.
The oxaspiro ring system in {8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine confers additional structural flexibility and conformational diversity, which can be exploited to optimize its pharmacological profile. This flexibility allows for fine-tuning of its interactions with biological targets, enhancing its therapeutic potential while minimizing side effects.
Clinical trials are currently underway to evaluate the safety and efficacy of {8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.
The synthesis of {8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine involves a multi-step process that includes the formation of the spirocyclic core and subsequent functionalization steps to introduce the tert-butyl and amine groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for research and development purposes.
In conclusion, {8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanamine (CAS No. 2167256-58-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting candidate for further investigation and development as a therapeutic agent.
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